Cas no 1806755-19-0 (2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806755-19-0
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4840599
• Update Time: 2025-06-28

2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H9F3N2O3/c1-16-7-2-5(4-15)8(6(3-13)14-7)17-9(10,11)12/h2,4H,3,13H2,1H3
• InChI Key： WXGZNKCTENBINC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=O)C=C(N=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 0.7
• Topological Polar Surface Area: 74.4

Additional information on 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Recent Advances in the Study of 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1806755-19-0)

In recent years, the compound 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1806755-19-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug candidates.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also emphasized the importance of optimizing reaction conditions to minimize by-products and improve purity, which is critical for subsequent pharmacological evaluations.

Pharmacological investigations have revealed that 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Furthermore, molecular docking studies provided insights into the binding interactions between the compound and the receptor, offering a structural basis for further optimization.

Another significant development is the exploration of this compound as a precursor in the synthesis of novel heterocyclic derivatives. Researchers have successfully utilized 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde to generate a library of pyridine-based compounds with diverse biological activities. These derivatives have been screened for antimicrobial, anticancer, and anti-inflammatory properties, with several candidates showing promising results in preclinical models.

In addition to its pharmacological potential, the compound's physicochemical properties have been thoroughly characterized. Studies have confirmed its stability under various conditions, making it a viable candidate for further drug development. The presence of the trifluoromethoxy group has been particularly noted for its ability to enhance metabolic stability and bioavailability, addressing common challenges in drug design.

Looking ahead, ongoing research aims to explore the therapeutic applications of 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-carboxaldehyde in greater depth. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising biological profile position it as a valuable asset in the pursuit of innovative treatments for a range of diseases.